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Compound of Interest

Compound Name: Iron aluminide

Cat. No.: B576875

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory personnel working with iron aluminide. It outlines essential personal protective
equipment (PPE), detailed operational protocols for a common experimental procedure, and a
clear plan for waste disposal. Adherence to these guidelines is mandatory to ensure a safe and
compliant laboratory environment.

Essential Personal Protective Equipment (PPE)

When handling iron aluminide, particularly in powder form, a comprehensive PPE strategy is
non-negotiable. The following table summarizes the required equipment, tailored to the specific
hazards posed by this intermetallic compound.
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Specifications and Use

PPE Category Item
Cases
Must be splash-proof and
provide a complete seal

Eye Protection Safety Goggles around the eyes. To be worn at

all times when handling iron

aluminide powder or solutions.

Face Shield

To be worn in conjunction with
safety goggles during
procedures with a high risk of
splashes, such as transferring
large quantities of powder or
during high-temperature

operations.

Hand Protection

Nitrile Gloves

Provide good resistance to a
variety of chemicals and are
suitable for handling dry
powders. Double-gloving is

recommended.

Neoprene Gloves

Offer enhanced protection
against acids and bases and
should be considered when
working with solutions or
during wet chemistry
procedures involving iron

aluminide.

Respiratory Protection

N95 Particulate Respirator

Minimum requirement for
handling iron aluminide
powder to protect against

inhalation of fine particles.

Half-Mask or Full-Facepiece
Air-Purifying Respirator with
P100 filters

Recommended for procedures
that may generate higher

concentrations of airborne
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particles, such as weighing or

transferring large quantities.

Body Protection

Essential for protecting against

Flame-Resistant Laboratory

flammable solids and should

Coat

be worn fully buttoned.

To be worn over the lab coat

when handling larger

Chemical-Resistant Apron guantities of chemicals or

when there is a significant

splash risk.

Aluminized Clothing

Required for high-temperature
applications, such as melting
or casting of iron aluminide, to
protect against radiant heat

and molten metal splashes.[1]

[2]

Occupational Exposure Limits

While specific occupational exposure limits (OELS) for iron aluminide have not been

established, the limits for its primary constituents, iron oxide and aluminum, provide a

conservative basis for ensuring a safe working environment.

OSHA PEL (8-hour NIOSH REL (10-

ACGIH TLV (8-hour

Substance
TWA) hour TWA) TWA)
] 5 mg/m3 (respirable
Iron Oxide (as Fe) 10 mg/m3 5 mg/m3 i
fraction)
) 1 mg/m3 (respirable
Aluminum (total dust) 15 mg/m3 10 mg/m3 )
particulate matter)
Aluminum (respirable
5 mg/m3 5 mg/m3

dust)
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Experimental Protocol: Synthesis of Iron Aluminide
via Mechanical Alloying

This protocol details a common laboratory method for synthesizing iron aluminide powder.

Objective: To synthesize iron aluminide (FeAl) powder from elemental iron and aluminum
powders using a high-energy ball mill.

Materials:

e lron powder (Fe), <10 pum, 99.5% purity

e Aluminum powder (Al), <10 um, 99.5% purity

o High-energy planetary ball mill

» Hardened steel or tungsten carbide milling vials and balls

e Argon gas (inert atmosphere)

e Hexane (for cleaning)

e Spatulas and weighing paper

Procedure:

e Preparation of Milling Vials and Balls:
o Thoroughly clean the milling vials and balls with hexane to remove any contaminants.
o Dry the vials and balls completely in an oven at 110°C for at least 2 hours.
o Allow the vials and balls to cool to room temperature in a desiccator.

» Weighing and Loading of Powders:

o Inside an argon-filled glovebox to prevent oxidation, weigh the elemental iron and
aluminum powders in a 1:1 atomic ratio.
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o Transfer the weighed powders into the milling vial.
o Add the grinding balls to the vial. A ball-to-powder weight ratio of 10:1 is typically used.

o Seal the vial tightly inside the glovebox.

e Mechanical Alloying:
o Transfer the sealed vial from the glovebox to the high-energy ball mill.
o Secure the vial in the mill.
o Set the milling parameters. A typical rotational speed is 300-400 rpm.

o Mill the powder for a predetermined duration. Milling times can range from a few hours to
over 20 hours, depending on the desired particle size and degree of alloying. It is
advisable to use milling-pause cycles (e.g., 30 minutes of milling followed by a 15-minute
pause) to prevent excessive heating of the vial.

e Powder Recovery:
o After milling is complete, carefully remove the vial from the mill.
o Transfer the vial back into the argon-filled glovebox.

o Open the vial and separate the grinding balls from the synthesized iron aluminide
powder.

o Collect the powder using a spatula and store it in a labeled, airtight container inside the
glovebox.

o Characterization (Optional):

o The synthesized powder can be characterized using techniques such as X-ray diffraction
(XRD) to confirm the formation of the iron aluminide phase and Scanning Electron
Microscopy (SEM) to analyze the particle morphology.

Operational and Disposal Plans
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A systematic approach to the handling and disposal of iron aluminide is critical for maintaining
a safe laboratory.

Operational Plan Workflow
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Caption: Workflow for the safe handling of iron aluminide.
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Disposal Plan

1.

Waste Segregation and Collection:

Solid Waste:

o All solid waste contaminated with iron aluminide, including used gloves, weighing paper,
and disposable labware, must be collected in a dedicated, clearly labeled, and sealed
hazardous waste container.

o Unused or waste iron aluminide powder should be collected in a separate, sealed
container.

Liquid Waste:

o Solvents used for cleaning glassware or equipment contaminated with iron aluminide
should be collected in a designated, labeled hazardous waste container for flammable
liquids.

. Waste Treatment and Passivation:

Due to the reactive nature of finely divided metal powders, passivation of bulk iron
aluminide powder waste is recommended before disposal.

Procedure:

o In a fume hood, slowly add the iron aluminide powder to a container of dry sand, aiming
for a mixture that is predominantly sand.

o Alternatively, the powder can be slurried in a high-flashpoint mineral oil to reduce its
reactivity.

o Seal the container and observe for any signs of reaction (e.g., gas evolution) for at least
48 hours before proceeding.

. Final Disposal:
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 All containers of iron aluminide waste must be clearly labeled with "Hazardous Waste," the
chemical name ("Iron Aluminide"), and the associated hazards (e.g., "Flammable Solid").

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not dispose of iron aluminide waste in
the regular trash or down the drain. All disposal must comply with local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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